Cas no 123948-87-8 (Topotecan)

Topotecan (SKF 104864; NSC 609669) is an orally effective topoisomerase I inhibitor Topotecan induces cell cycle arrest in g0/g1 and S phases and promotes apoptosis Topotecan has anticancer activity

Topotecan structure

Product Name:Topotecan

CAS No:123948-87-8

Molecular Formula:C₂₃H₂₃N₃O₅

Molecular Weight:421.45

CID:63708

PubChem ID:60700

Topotecan Properties

Names and Identifiers

- Topotecan
- 1H-Pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione, 4-ethyl-4,9-dihydroxy-10-[(dimethylamino)methyl]-, hydrochloride, (S)
- 9-Dimethylaminomethyl-10-hydroxycamptothecin, HCl salt
- Hycamptamine
- (S)-Topotecan
- SKF104864
- Topotecan hydrochloride hydrate
- 9-[(dimethylamino)methyl]-10-hydroxy-(20S)-camptothecin hydrochloride hydrate
- Topotecan Hydrochloride（TPT）
- 4-Ethyl-4,9-dihydroxy-10-[(dimethylamino)methyl]-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione hydrochloride
- 9-Dimethylaminomethyl-10-hydroxycamptothecin hydrochloride salt
- Hycam
- 4-Ethyl-4,9-dihydroxy-10-[(dimethylamino)methyl]-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
- 9-Dimethylaminomethyl-10-hydroxycamptothecin
- Hycamptin
- nogitecan
- NSC 609699
- SKF-104864A
- SKF-S 104864
- HYDROCHLORIDE
- MURIATIC ACID
- SKF 104864
- (S)-10-((Dimethylamino)methyl)-4-ethyl-4,9-dihydroxy-1H-pyrano(3',4':6,7)indolizino(1,2-b)quinoline-3,14(4H,12H)-dione
- SMP2_000312
- SK&F 104864 A
- MFCD00870670
- AB00641837-09
- 10-Dimethylaminomethyl-4-ethyl-4,9-dihydroxy-1,12-dihydro-4H-2-oxa-6,12a-diaza-dibenzo[b,h]fluorene-3,13-dione(Topotecan)
- HY-13768
- (20S)-10-Dimethylaminomethyl-4-ethyl-4,9-dihydroxy-1,12-dihydro-4H-2-oxa-6,12a-diaza-dibenzo[b,h]fluorene-3,13-dione
- (s)-10-((dimethylamino)methyl)-4-ethyl-4,9-dihydroxy-1H-pyrano(3',4':6,7)indolizino(1,2-b)-quinoline-3,14(4H,12H)-dione
- s9321
- 10-Dimethylaminomethyl-4-ethyl-4,9-dihydroxy-1,12-dihydro-4H-2-oxa-6,12a-diaza-dibenzo[b,h]fluorene-3,13-dione; hydrochloride
- Topotecane [INN-French]
- Topotecanum (INN-Latin)
- BDBM50034026
- SK-S-104864-A
- (S)-11-Dimethylaminomethyl-4-ethyl-4,9-dihydroxy-1,12-dihydro-4H-2-oxa-6,12a-diaza-dibenzo[b,h]fluorene-3,13-dione
- Topotecanum [INN-Latin]
- 1H-Pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione, 10-[(dimethylamino)methyl]-4-ethyl-4,9-dihydroxy-, (S)-
- HMS2090B20
- NCIStruc2_001796
- AC-34812
- BP-29353
- topotecan
- DB01030
- TOPOTECANHYDROCHLORIDE
- AB00641837-12
- SKF-104864-A
- Z1501485359
- (19S)-8-[(dimethylamino)methyl]-19-ethyl-7,19-dihydroxy-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4(9),5,7,10,15(20)-heptaene-14,18-dione
- Q419953
- HSDB 8213
- (S)-10-[(Dimethylamino)methyl]-4-ethyl-4,9-dihydroxy-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
- 10-Dimethylaminomethyl-4-ethyl-4,9-dihydroxy-1,12-dihydro-4H-2-oxa-6,12a-diaza-dibenzo[b,h]fluorene-3,13-dione
- AB00641837-14
- Topotecan (BAN)
- NCGC00014925-10
- NCGC00178695-01
- NCGC00014925-04
- 10-dimethylaminomethyl-4-ethyl-4,9-dihydroxy-(4S)-3,4,12,14-tetrahydro-1H-pyrano[3'''',4'''':6,7]indolizino[1,2-b]quinoline-3,14-dione
- (S)-10-Dimethylaminomethyl-4-ethyl-4,9-dihydroxy-1,12-dihydro-4H-2-oxa-6,12a-diaza-dibenzo[b,h]fluorene-3,13-dione
- NCGC00014925-02
- Topotecan Actavis
- UNII-7M7YKX2N15
- cid_60699
- SKF-104864
- NSC641007
- AB00641837_16
- NSC 609669
- AC-11592
- FF-10850 (liposomal topotecan)
- TopoCED
- (S)-10-[(Dimethylamino)methyl]-4-ethyl-4,9-dihydroxy-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione monohydrochloride; Nogitecan hydrochloride; Hycamtin
- CHEMBL84
- 1H-PYRANO(3',4':6,7)INDOLIZINO(1,2-B)QUINOLINE-3,14(4H,12H)-DIONE, 10-((DIMETHYLAMINO)METHYL)-4-ETHYL-4,9-DIHYDROXY-, (4S)-
- 9-((dimethylamino)methyl)-10-hydroxy-(4S)-camptothecin
- CCRIS 8163
- AS-75098
- 1H-Pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione, 10-[(dimethylamino)methyl]-4-ethyl-4,9-dihydroxy-, (4S)-
- (4S)-10-[(dimethylamino)methyl]-4-ethyl-4,9-dihydroxy-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
- BSPBio_002348
- SK&F-S-104864A
- SR-01000763672-4
- NCI60_004771
- BRD-K55696337-003-08-7
- 7M7YKX2N15
- 9 Dimethylaminomethyl 10 hydroxycamptothecin
- CCG-221171
- Topotecane
- dimethylaminomethyl-ethyl-dihydroxy-[?]dione
- 123948-88-9
- Hycamtamine
- UCFGDBYHRUNTLO-QHCPKHFHSA-N
- 1H-Pyrano[3',7]indolizino[1,2-b]quinoline- 3,14(4H,12H)-dione, 10-[(dimethylamino)methyl]-4-ethyl-4,9-dihydroxy-, (4S)-
- TOPOTECAN [WHO-DD]
- DTXCID1022685
- TOPOTECAN [INN]
- TOPOTECAN [MI]
- Topotecanum (Latin)
- AB00641837-11
- NS00003193
- Topophore C
- Topotecan lactone
- EN300-117268
- Hycamtin (TN)
- AB00641837_15
- BDBM50008935
- NCGC00014925-07
- NSC609699
- 9-((dimethylamino)methyl)-10-hydroxy-(20S)-camptothecin
- Topotecan hydrochloride hydrate, >=98% (HPLC and enzymatic)
- (19S)-8-[(dimethylamino)methyl]-19-ethyl-7,19-dihydroxy-17-oxa-3,13-diazapentacyclo[11.8.0.0^{2,11}.0^{4,9}.0^{15,20}]henicosa-1(21),2(11),3,5,7,9,15(20)-heptaene-14,18-dione
- NCGC00014925-03
- AKOS015966792
- GTPL7101
- NSC-641007
- (4-Ethyl-4,9-dihydroxy-3,13-dioxo-3,4,12,13-tetrahydro-1H-2-oxa-6,12a-diaza-dibenzo[b,h]fluoren-10-ylmethyl)-dimethyl-ammonium
- NCGC00014925-24
- SCHEMBL3836
- Topotecanum
- EX-A834
- SMP2_000327
- (S)-10-[(DIMETHYLAMINO)METHYL]-4-ETHYL-4,9-DIHYDROXY-1H-PYRANO[3',4':6,7]INOLIZINO[1,2-B]-QUINOLINE-3,14(4H,12H)-DIONE
- dihydroxy(oxo)silane; dioxido(dioxo)molybdenum
- 123948-87-8
- (S)-10-[(DIMETHYLAMINO)METHYL]-4-ETHYL-4,9-DIHYDROXY-1H-PYRANO[3'''',4'''':6,7]INOLIZINO[1,2-B]-QUINOLINE-3,14(4H,12H)-DIONE
- (S)-10-[(Dimethylamino)methyl]-4-ethyl-4,9-dihydroxy-1H-pyrano[3',4':6,7]indolizino[1,2-b]-quinoline-3,14(4H,12H)-dione
- SR-01000763672-3
- SK&F-104864
- AB00641837-13
- CHEBI:63632
- HSCI1_000228
- D08618
- A805171
- SR-01000763672
- 1H-Pyrano(3',4':6,7)indolizino(1,2-b)quinoline-3,14(4H,12H)-dione, 10-((dimethylamino)methyl)-4-ethyl-4,9-dihydroxy-, (S)-
- TOPOTECAN [VANDF]
- (4S)-10-((dimethylamino)methyl)-4-ethyl-4,9-dihydroxy-1H-pyrano(3',4':6,7)indolizino(1,2-b)quinoline-3,14(4H,12H)-dione
- SK&F-104864-A
- (S)-11-Dimethylaminomethyl-4-ethyl-4,9-dihydroxy-1,12-dihydro-4H-2-oxa-6,12a-diaza-dibenzo[b,h]fluorene-3,13-dione; hydrochloride
- (19S)-8-[(dimethylamino)methyl]-19-ethyl-7,19-dihydroxy-17-oxa-3,13-diazapentacyclo[11.8.0.0(2),(1)(1).0?,?.0(1)?,(2)?]henicosa-1(21),2,4,6,8,10,15(20)-heptaene-14,18-dione
- 10-Dimethylaminomethyl-4-ethyl-4,9-dihydroxy-1,12-dihydro-4H-2-oxa-6,12a-diaza-dibenzo[b,h]fluorene-3,13-dione (Topotecan)
- DTXSID3042685
- NCIStruc1_001659
- TOPOTECAN [EMA EPAR]
- A892572
- Topotecane (INN-French)
- CHEMBL1607
- 9-[(dimethylamino)methyl]-10-hydroxy-(4S)-camptothecin
- (S)-10-Dimethylaminomethyl-4-ethyl-4,9-dihydroxy-1,12-dihydro-4H-2-oxa-6,12a-diaza-dibenzo[b,h]fluorene-3,13-dione; hydrochloride
- (S)-10-((dimethylamino)methyl)-4-ethyl-4,9-dihydroxy-1,12-dihydro-14H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H)-dione
- BRD-K55696337-001-03-2
- 10-HYDROXY-9-((DIMETHYLAMINO)METHYL)-(20S)-CAMPTOTHECIN
- HMS3715L03
- Topotecan [INN:BAN]
- SKF 104864A
- BRD-K55696337-003-20-2
- BRD-K55696337-003-21-0
- BRD-K55696337-003-22-8
- Nogitecan
- BRD-K55696337-003-23-6
- BRD-K55696337-003-24-4
- TOPOTECAN
- hycamptamine
- +Expand
- MDL： MFCD00866235
- InChIKey： UCFGDBYHRUNTLO-QHCPKHFHSA-N
- Inchi： InChI=1S/C23H23N3O5/c1-4-23(30)16-8-18-20-12(9-26(18)21(28)15(16)11-31-22(23)29)7-13-14(10-25(2)3)19(27)6-5-17(13)24-20/h5-8,27,30H,4,9-11H2,1-3H3/t23-/m0/s1
- SMILES： O=C1[C@](O)(CC)C2=C(CO1)C(N3CC4=CC5=C(CN(C)C)C(O)=CC=C5N=C4C3=C2)=O

Computed Properties

Exact Mass: 421.163771g/mol
Surface Charge: 0
XLogP3: 0.5
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 3
Monoisotopic Mass: 421.163771g/mol
Monoisotopic Mass: 421.163771g/mol
Topological Polar Surface Area: 103Å²
Heavy Atom Count: 31
Complexity: 867
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 421.4

Experimental Properties

Stability Shelf Life: Stable under recommended storage conditions.
Temperature: Hazardous decomposition products: Hazardous decomposition products formed under fire conditions. - Carbon oxides, nitrogen oxides (NOx), hydrogen chloride gas.
Dissociation Constants: pKa1 = 1.74 (imine); pKa2 = 8.00 (benzyl alcohol); pKa3 = 9.83 (amine) (est)
LogP: 1.84680
PSA: 104.89000
Refractive Index: 1.733
Boiling Point: 782.9℃ at 760 mmHg
Melting Point: −114 °C(lit.)
Vapor Pressure: 613 psi ( 21.1 °C)
Flash Point: 12 °C
Solubility: H2O: soluble
Color/Form: Powder
Solubility: The solubility in water is more than 1mg/ml.
Density: 1.2 g/mL at 25 °C(lit.)

Topotecan Security Information

RTECS：MW4025000
WGK Germany：2
Safety Term：8
Safety Instruction： S26-S45-S36/37/39
Packing Group：II
Packing Group：II
Risk Phrases：R36/37/38
Hazard Level：8
Dangerous goods sign： T C F Xi
Hazardous Material transportation number：UN 3286 3/PG 2
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
PackingGroup：II
Risk Phrases： R11: very flammable. R20: harmful by inhalation. R34: can cause burns. R35: can cause severe burns. R67: steam may cause drowsiness and fainting. R36/37/38: irritating to eyes, respiratory tract and skin.
Signal Word：Warning
HazardClass：8
FLUKA BRAND F CODES：3

Topotecan Customs Data

HS CODE：2942000000
Customs Data：

China Customs Code:
2942000000

Topotecan Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P000LQ2-1mg	1H-Pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione, 10-[(dimethylamino)methyl]-4-ethyl-4,9-dihydroxy-, (4S)-	123948-87-8	98%	1mg	$4.00
A2B Chem LLC	AA27354-1mg	Topotecan	123948-87-8	98%	1mg	$5.00	2024-04-20
Aaron	AR000LYE-10mg	1H-Pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione, 10-[(dimethylamino)methyl]-4-ethyl-4,9-dihydroxy-, (4S)-	123948-87-8	98%	10mg	$87.00
Ambeed	A144786-1mg	(S)-10-((Dimethylamino)methyl)-4-ethyl-4,9-dihydroxy-1,12-dihydro-14H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H)-dione	123948-87-8	98%	1mg	$6.0	2024-07-17
ChemScence	CS-2887-10mg	Topotecan	123948-87-8		10mg	$60.0	2022-04-28
DC Chemicals	DCT-030-20 mg	Topotecan	123948-87-8	>98%, Standard References Grade	20mg	$280.0	2022-02-28
Enamine	EN300-117268-0.05g	(19S)-8-[(dimethylamino)methyl]-19-ethyl-7,19-dihydroxy-17-oxa-3,13-diazapentacyclo[11.8.0.0^{2,11}.0^{4,9}.0^{15,20}]henicosa-1(21),2,4,6,8,10,15(20)-heptaene-14,18-dione	123948-87-8	95%	0.05g	$413.0	2023-07-10
MedChemExpress	HY-13768-10mg	Topotecan	123948-87-8		10mg	￥540	2024-07-19
S e l l e c k ZHONG GUO	S9321-25mg	Topotecan	123948-87-8	99.91%	25mg	¥1040.23	2023-11-02
TargetMol Chemicals	T5784-10 mg	Topotecan	123948-87-8	95.19%	10mg	￥ 417	2023-07-10

Topotecan Synthesis

Topotecan Suppliers

JU SHENG HUA XUE YAN JIU YUAN

Audited Supplier

(CAS:123948-87-8)

MR./MRS.:CHEN PAN

Phone:18064118002

Email:1400838822@qq.com

Wuhan Huajiu Pharmaceutical Technology Co., Ltd.

Audited Supplier

(CAS:123948-87-8)

MR./MRS.:WANG YAN

Phone:15527230951

Email:3317219330@qq.com

Topotecan Related Literature

1. Synthesis of novel 10,11-methylenedioxy-camptothecin glycoside derivatives and investigation of their anti-tumor effects in vivo

Guanzhao Wu,Xiaoyuan Mai,Feng Liu,Mingming Lin,Xueyang Dong,Qingliang Xu,Cui Hao,Lijuan Zhang,Rilei Yu,Tao Jiang RSC Adv. 2019 9 11142
2. Magnetic tweezers for the mechanical research of DNA at the single molecule level

Qi Xin,Peng Li,Yuning He,Cuiping Shi,Yiqun Qiao,Xiaojun Bian,Jing Su,Ruirui Qiao,Xinbo Zhou,Jian Zhong Anal. Methods 2017 9 5720
3. Graphene oxide nanocells for impairing topoisomerase and DNA in cancer cells

Aditi Nandi,Chandramouli Ghosh,Aman Bajpai,Sudipta Basu J. Mater. Chem. B 2019 7 4191
4. Unraveling the mode of binding of the anticancer drug topotecan with dsDNA

Hrishikesh Joshi,Abhigyan Sengupta,Krishna Gavvala,Partha Hazra RSC Adv. 2014 4 1015
5. Mode of binding of camptothecins to double helix oligonucleotides

Stefania Mazzini,Maria Cristina Bellucci,Sabrina Dallavalle,Franca Fraternali,Rosanna Mondelli Org. Biomol. Chem. 2004 2 505
6. Controlling anticancer drug mediated G-quadruplex formation and stabilization by a molecular container

Sagar Satpathi,Reman K. Singh,Arnab Mukherjee,Partha Hazra Phys. Chem. Chem. Phys. 2018 20 7808
7. Mesoporous silica nanoparticles engineered for ultrasound-induced uptake by cancer cells

Juan L. Paris,Miguel Manzano,M. Victoria Caba?as,María Vallet-Regí Nanoscale 2018 10 6402
8. On the encapsulation and assembly of anticancer drugs in a cooperative fashion

Weikun Wang,Han Wang,Lei Zhiquan,Han Xie,Honggang Cui,Jovica D. Badji? Chem. Sci. 2019 10 5678
9. On the encapsulation and assembly of anticancer drugs in a cooperative fashion

Weikun Wang,Han Wang,Lei Zhiquan,Han Xie,Honggang Cui,Jovica D. Badji? Chem. Sci. 2019 10 5678
10. Target identification among known drugs by deep learning from heterogeneous networks

Xiangxiang Zeng,Siyi Zhu,Weiqiang Lu,Zehui Liu,Jin Huang,Yadi Zhou,Jiansong Fang,Yin Huang,Huimin Guo,Lang Li,Bruce D. Trapp,Ruth Nussinov,Charis Eng,Joseph Loscalzo,Feixiong Cheng Chem. Sci. 2020 11 1775
11. Dynamics of different steps of the photopyrolytic cycle of an eminent anticancer drug topotecan inside biocompatible lyotropic liquid crystalline systems

Bibhisan Roy,Partha Hazra RSC Adv. 2017 7 379

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